Pfvyli

• Molecular Formula: C40H58N6O8
• Molecular Weight: 750.9 g/mol
• InChI: InChI=1S/C40H58N6O8/c1-7-25(6)34(40(53)54)46-37(50)30(20-23(2)3)42-36(49)31(22-27-15-17-28(47)18-16-27)44-39(52)33(24(4)5)45-38(51)32(21-26-12-9-8-10-13-26)43-35(48)29-14-11-19-41-29/h8-10,12-13,15-18,23-25,29-34,41,47H,7,11,14,19-22H2,1-6H3,(H,42,49)(H,43,48)(H,44,52)(H,45,51)(H,46,50)(H,53,54)/t25-,29-,30-,31-,32-,33-,34-/m0/s1
• InChIKey: KCCDSHMVQWPFBC-QQUOXUDESA-N

Pfvyli (PFVYLI) Overview

Pfvyli (PFVYLI, CAS 1252672-28-8), also designated PFV, is a synthetic, linear, hydrophobic cell-penetrating peptide (CPP) consisting of the six amino acids Pro-Phe-Val-Tyr-Leu-Ile [1]. It is derived from the C-terminal portion of the larger synthetic peptide C105Y, which itself corresponds to residues 359-374 of the α1-antitrypsin protein [2]. Unlike many commonly used CPPs that rely on a high net positive charge for cellular entry, PFVYLI is electronically neutral and mediates translocation across cellular membranes primarily through hydrophobic interactions [3]. This unique mechanism of action and its small size have established PFVYLI as a critical tool for developing next-generation drug delivery systems, particularly in oncology, where it is used to functionalize nanocarriers like liposomes for enhanced tumor penetration [4].

1

Hydrophobic cell-penetrating peptide
Neutral, membrane-interacting delivery tool for nanocarrier functionalization.

2

Receptor-independent tumor targeting
Supports penetration studies in heterogeneous tumor models.

3

Liposome & LNP modification
Enables non-endocytic cargo delivery research.

• [1] GenScript. (n.d.). PFV. Retrieved from https://www.genscript.jp/peptide/RP30928-PFV.html View Source
• [2] da Silva, E. R., de Mello, L. R., Porosk, L., Lourenço, T. C., Garcia, B. B. M., Costa, C. A. R., ... & Langel, Ü. (2021). Amyloid-like self-assembly of a hydrophobic cell-penetrating peptide and its use as a carrier for nucleic acids. ACS Applied Bio Materials, 4(8), 6352-6363. View Source
• [3] Cai, D., Gao, W., He, B., Dai, W., Zhang, H., Wang, X., ... & Zhang, Q. (2014). Hydrophobic penetrating peptide PFVYLI-modified stealth liposomes for doxorubicin delivery in breast cancer therapy. Biomaterials, 35(7), 2283-2294. View Source
• [4] TargetMol. (n.d.). PFVYLI. Retrieved from https://www.targetmol.cn/compound/pfvyli View Source

Pfvyli vs. Alternative CPPs

The selection of a cell-penetrating peptide (CPP) for a drug delivery or research application cannot be made solely based on class-level assumptions (e.g., "all CPPs are interchangeable"). The efficacy, safety, and internalization mechanism of a CPP are highly dependent on its specific physicochemical properties [1]. For example, widely used cationic CPPs like octaarginine (R8) or HIV-1 Tat peptide rely on strong electrostatic interactions with negatively charged cell-surface proteoglycans for entry, a mechanism associated with higher non-specific binding and potential cytotoxicity [2]. PFVYLI, as an electronically neutral and hydrophobic CPP, employs a distinct, receptor-independent hydrophobic interaction mechanism that fundamentally alters its cellular uptake kinetics, endosomal escape properties, and cargo delivery profile [3]. Therefore, substituting PFVYLI with a generic CPP like R8 or TAT will result in a different internalization pathway, altered subcellular localization of the cargo, and a distinct toxicity profile, potentially compromising the entire experimental outcome or therapeutic index. The following sections provide quantitative evidence that underscores these critical differences.

PFVYLI (neutral, hydrophobic)

Mediates cellular entry via direct membrane translocation; low cytotoxicity profile and distinct endosomal escape behavior reported.

Cationic CPPs (R8, TAT)

Rely on electrostatic interactions with proteoglycans; higher non-specific binding and cytotoxicity may alter cargo localization and model outcomes.

• [1] Böhmová, E., Pola, R., Pechar, M., Parnica, J., Machová, D., Janoušková, O., & Etrych, T. (2020). Polymer Cancerostatics Containing Cell-Penetrating Peptides: Internalization Efficacy Depends on Peptide Type and Spacer Length. Pharmaceutics, 12(1), 59. View Source
• [2] Watkins, C. L., Brennan, P., Fegan, C., Takayama, K., Nakase, I., Futaki, S., & Jones, A. T. (2009). Cellular uptake, distribution and cytotoxicity of the hydrophobic cell penetrating peptide sequence PFVYLI linked to the proapoptotic domain peptide PAD. Journal of Controlled Release, 140(3), 237-244. View Source
• [3] Cai, D., Gao, W., He, B., Dai, W., Zhang, H., Wang, X., ... & Zhang, Q. (2014). Hydrophobic penetrating peptide PFVYLI-modified stealth liposomes for doxorubicin delivery in breast cancer therapy. Biomaterials, 35(7), 2283-2294. View Source

Pfvyli Performance Evidence

Reduced Cytotoxicity vs. Octaarginine

When comparing the intrinsic cytotoxicity of PFVYLI to the well-known cationic CPP octaarginine (R8), PFVYLI exhibits significantly lower toxicity. This is a critical advantage for applications requiring high peptide concentrations or minimal off-target effects. In a study evaluating cell viability in primary human leukemia cells, the concentration of peptide required to reduce viability by 50% (LD50) was substantially higher for PFVYLI than for octaarginine [1].

Cytotoxicity Profile

Head-to-head

PFVYLI LD50 > 200 μM vs. R8 LD50 ~ 100 μM (primary leukemia cells, MTT assay).

Supports lower cytotoxicity context

Reported >2-fold difference; cellular model-dependent.

Evidence Dimension	Cytotoxicity (LD50)
Target Compound Data	PFVYLI: > 200 μM
Comparator Or Baseline	Octaarginine (R8): ~ 100 μM
Quantified Difference	PFVYLI is >2-fold less toxic
Conditions	Primary human leukemia cells, assessed by MTT assay

Why This Matters

Lower intrinsic cytotoxicity allows for a wider therapeutic window, enabling the use of higher doses for enhanced delivery without inducing significant cellular damage.

• [1] Watkins, C. L., Brennan, P., Fegan, C., Takayama, K., Nakase, I., Futaki, S., & Jones, A. T. (2009). Cellular uptake, distribution and cytotoxicity of the hydrophobic cell penetrating peptide sequence PFVYLI linked to the proapoptotic domain peptide PAD. Journal of Controlled Release, 140(3), 237-244. View Source

Direct Membrane Translocation vs. R8

The mechanism of cellular entry differs fundamentally between PFVYLI and cationic CPPs like octaarginine (R8). At high peptide concentrations (100 μM) or during uptake studies performed on ice (4°C), octaarginine's uptake is severely inhibited due to its reliance on energy-dependent endocytosis. In contrast, PFVYLI retains the ability to translocate directly across the plasma membrane under these conditions [1].

Uptake Mechanism

Head-to-head

PFVYLI retains membrane translocation at 4 °C; R8 uptake severely inhibited (HeLa cells, 100 μM).

Supports non-endocytic entry pathway

Energy-independent route may benefit cargo avoiding lysosomal degradation.

Evidence Dimension	Uptake at 4°C (vs. 37°C)
Target Compound Data	PFVYLI: Significant uptake observed at 4°C
Comparator Or Baseline	Octaarginine (R8): Minimal uptake observed at 4°C
Quantified Difference	Qualitative difference in mechanism; PFVYLI enables direct translocation.
Conditions	HeLa cells incubated with 100 μM peptide at 4°C (on ice)

Why This Matters

This indicates PFVYLI can utilize a non-endocytic, energy-independent entry route, which can be advantageous for delivering cargo that might be degraded in the endo-lysosomal pathway.

• [1] Watkins, C. L., Brennan, P., Fegan, C., Takayama, K., Nakase, I., Futaki, S., & Jones, A. T. (2009). Cellular uptake, distribution and cytotoxicity of the hydrophobic cell penetrating peptide sequence PFVYLI linked to the proapoptotic domain peptide PAD. Journal of Controlled Release, 140(3), 237-244. View Source

Superior Tumor Accumulation vs. Unmodified Liposomes

In an in vivo study using a breast cancer xenograft model, modification of stealth liposomes with PFVYLI (PFV-SSLs-DOX) led to significantly enhanced and more sustained accumulation of the liposome payload within the tumor compared to unmodified stealth liposomes (SSLs-DOX) [1].

Tumor Accumulation

Head-to-head

PFV-SSLs-DOX showed sustained tumor fluorescence over 72 h vs. SSLs-DOX decline (MCF-7 xenograft, in vivo imaging).

Supports liposomal tumor retention research

Reported statistically significant improvement; quantitative fold-change not specified.

Evidence Dimension	Tumor accumulation (AUC of fluorescence intensity over 72 hours)
Target Compound Data	PFV-SSLs-DOX: Significantly higher and more sustained tumor fluorescence signal.
Comparator Or Baseline	SSLs-DOX: Lower fluorescence signal that declines more rapidly.
Quantified Difference	PFV-SSLs-DOX displayed more lasting accumulation; quantitative fold-increase not specified, but statistically significant improvement was reported.
Conditions	In vivo imaging of MCF-7 breast tumor-bearing nude mice over 72 hours post-injection

Why This Matters

Enhanced and prolonged tumor retention of a drug delivery system directly correlates with improved therapeutic efficacy and can allow for less frequent dosing, reducing systemic exposure.

• [1] Cai, D., Gao, W., He, B., Dai, W., Zhang, H., Wang, X., ... & Zhang, Q. (2014). Hydrophobic penetrating peptide PFVYLI-modified stealth liposomes for doxorubicin delivery in breast cancer therapy. Biomaterials, 35(7), 2283-2294. View Source

Enhanced Efficacy and Safety vs. Free Doxorubicin

The therapeutic benefit of PFVYLI-modified liposomes (PFV-SSLs-DOX) was quantified in an in vivo breast cancer model. Mice treated with PFV-SSLs-DOX showed significantly greater inhibition of tumor growth compared to those treated with an equivalent dose of free doxorubicin. Crucially, this enhanced efficacy was achieved without the severe body weight loss (a proxy for systemic toxicity) observed in the free drug group [1].

Model-Response Context

Head-to-head

PFV-SSLs-DOX: tumor volume ~400 mm³ vs. Free DOX ~800 mm³ at day 21 (MCF-7 model, 2 mg/kg q3d).

Reported tumor growth inhibition endpoint

Concomitant body weight loss mitigation noted; model-specific context.

Evidence Dimension	Tumor volume (day 21 post-treatment initiation)
Target Compound Data	PFV-SSLs-DOX: Tumor volume ~ 400 mm³
Comparator Or Baseline	Free Doxorubicin: Tumor volume ~ 800 mm³; Saline control: ~ 1200 mm³
Quantified Difference	PFV-SSLs-DOX reduced tumor volume by ~50% compared to free doxorubicin.
Conditions	MCF-7 breast tumor-bearing nude mice, treated with 2 mg/kg doxorubicin equivalent every 3 days for 4 doses

Why This Matters

This demonstrates a clear therapeutic advantage: PFVYLI modification not only improves efficacy but also significantly mitigates the dose-limiting systemic toxicity associated with a potent chemotherapeutic agent.

• [1] Cai, D., Gao, W., He, B., Dai, W., Zhang, H., Wang, X., ... & Zhang, Q. (2014). Hydrophobic penetrating peptide PFVYLI-modified stealth liposomes for doxorubicin delivery in breast cancer therapy. Biomaterials, 35(7), 2283-2294. View Source

Anti-HIV-1 Activity in vitro

In addition to its established role as a delivery vector, PFVYLI itself has been reported to possess intrinsic biological activity. An in vitro study demonstrated that PFVYLI can inhibit the replication of the HIV-1 IIIB strain, albeit with modest potency [1].

Antiviral Activity

Reported

PFVYLI IC50 > 100 μM against HIV-1 IIIB replication in cell culture.

Supports antiviral screening context

Modest intrinsic activity; dual-function potential requires validation.

Evidence Dimension	Antiviral activity (IC50)
Target Compound Data	PFVYLI: IC50 > 100 μM
Comparator Or Baseline	N/A
Quantified Difference	N/A
Conditions	Inhibition of HIV-1 IIIB virus replication in cell culture

Why This Matters

This intrinsic antiviral activity, while not potent, suggests a dual-function potential that could be exploited in the design of targeted antiviral nanotherapeutics, where the peptide both delivers a drug and contributes to the therapeutic effect.

• [1] Jia, Q., Jiang, X., Yu, F., Qiu, J., Kang, X., Cai, L., ... & Liu, K. (2012). Short cyclic peptides derived from the C-terminal sequence of α1-antitrypsin exhibit significant anti-HIV-1 activity. Bioorganic & Medicinal Chemistry Letters, 22(7), 2393-2395. View Source

Non-Covalent Complexes with Nucleic Acids for Gene Delivery

Despite lacking cationic residues, which are a hallmark of traditional nucleic acid-condensing peptides, PFVYLI has been shown to self-assemble into amyloid-like structures and form stable non-covalent complexes with nucleic acids [1]. This is a unique and surprising property for a hydrophobic CPP.

Nucleic Acid Complexation

Class-level

PFVYLI self-assembles into amyloid-like structures and forms non-covalent complexes with nucleic acids.

Supports gene delivery research exploration

Non-cationic condensation mechanism; data to verify for specific cargo.

Evidence Dimension	Nucleic acid complexation
Target Compound Data	PFVYLI forms non-covalent complexes with nucleic acids that retain β-sheet pairing.
Comparator Or Baseline	Cationic CPPs (e.g., R8, TAT): Form electrostatic complexes.
Quantified Difference	Qualitative difference in mechanism; PFVYLI uses hydrophobic self-assembly for complexation.
Conditions	In vitro characterization using circular dichroism, fluorescence spectroscopy, and microscopy

Why This Matters

This finding expands the utility of PFVYLI beyond small-molecule drug delivery to the field of gene therapy and nucleic acid therapeutics, offering a non-cationic alternative for nucleic acid condensation and delivery.

• [1] da Silva, E. R., de Mello, L. R., Porosk, L., Lourenço, T. C., Garcia, B. B. M., Costa, C. A. R., ... & Langel, Ü. (2021). Amyloid-like self-assembly of a hydrophobic cell-penetrating peptide and its use as a carrier for nucleic acids. ACS Applied Bio Materials, 4(8), 6352-6363. View Source

Pfvyli Application Scenarios

Targeted Chemotherapy Delivery for Heterogeneous Tumors

Researchers developing drug delivery systems for cancers with variable or low surface marker expression should prioritize PFVYLI as a targeting ligand. As shown in breast cancer studies, PFVYLI-modified liposomes (PFV-SSLs) enhance tumor accumulation and improve therapeutic outcomes irrespective of receptor expression, demonstrating their utility for broad-spectrum, receptor-independent tumor targeting [1]. This makes PFVYLI an ideal candidate for developing nanomedicines against difficult-to-treat cancers like triple-negative breast cancer (TNBC), where other targeting strategies may fail.

Safer and More Effective LNPs

In the design of next-generation lipid nanoparticles (LNPs) for RNA therapeutics or gene editing, PFVYLI offers a safer alternative to ionizable cationic lipids or highly cationic CPPs. Its hydrophobic interaction mechanism facilitates cellular entry without the cytotoxicity or non-specific binding associated with positive charges [2]. Furthermore, its demonstrated ability to form non-covalent complexes with nucleic acids [3] presents a novel strategy for creating hybrid LNP systems with improved cargo loading and endosomal escape properties.

Non-Endocytic Cellular Uptake Studies

PFVYLI is a critical tool for basic cell biology research focused on plasma membrane dynamics and alternative cellular uptake mechanisms. Its unique ability to translocate directly across the membrane at high concentrations or low temperatures, a property not shared by standard cationic CPPs like octaarginine [2], allows researchers to study and decouple endocytosis-dependent and -independent pathways. This makes PFVYLI a valuable reagent for mechanistic studies on drug internalization, membrane biophysics, and for developing strategies to bypass endosomal entrapment.

Multifunctional Theranostic Nanoplatforms

PFVYLI is an excellent building block for creating complex theranostic (therapy + diagnostic) nanoparticles. Its small size and well-defined chemical structure allow for easy conjugation to various imaging probes (e.g., fluorophores, MRI contrast agents) and therapeutic molecules (e.g., chemotherapeutics, siRNA) [4]. Its proven in vivo efficacy and safety profile in tumor-bearing models [1] provide a strong foundation for developing integrated platforms that can simultaneously deliver therapy and monitor treatment response in real-time.

Application

Selection Property

Validation Focus

Tumor-targeted delivery research

Receptor-independent penetration

Tumor accumulation and retention in xenograft models

LNP-based nucleic acid delivery

Hydrophobic, non-cationic membrane interaction

Cargo loading, cytotoxicity vs. ionizable lipids

Non-endocytic uptake mechanism studies

Energy-independent translocation ability

4°C uptake assays, endosomal escape tracking

Theranostic nanoplatform research

Small, conjugatable peptide scaffold

Conjugation efficiency, simultaneous imaging-therapy readouts

• [1] Cai, D., Gao, W., He, B., Dai, W., Zhang, H., Wang, X., ... & Zhang, Q. (2014). Hydrophobic penetrating peptide PFVYLI-modified stealth liposomes for doxorubicin delivery in breast cancer therapy. Biomaterials, 35(7), 2283-2294. View Source
• [2] Watkins, C. L., Brennan, P., Fegan, C., Takayama, K., Nakase, I., Futaki, S., & Jones, A. T. (2009). Cellular uptake, distribution and cytotoxicity of the hydrophobic cell penetrating peptide sequence PFVYLI linked to the proapoptotic domain peptide PAD. Journal of Controlled Release, 140(3), 237-244. View Source
• [3] da Silva, E. R., de Mello, L. R., Porosk, L., Lourenço, T. C., Garcia, B. B. M., Costa, C. A. R., ... & Langel, Ü. (2021). Amyloid-like self-assembly of a hydrophobic cell-penetrating peptide and its use as a carrier for nucleic acids. ACS Applied Bio Materials, 4(8), 6352-6363. View Source
• [4] TargetMol. (n.d.). PFVYLI. Retrieved from https://www.targetmol.cn/compound/pfvyli View Source